Cas no 17938-69-1 (4-iodo-2,3-dimethylphenol)

4-iodo-2,3-dimethylphenol Properties

Names and Identifiers

• Phenol,4-iodo-2,3-dimethyl-
• 4-Iodo-2,3-dimethylphenol
• 2,3-dimethyl-4-iodophenol
• 2,3-Dimethyl-4-iod-phenol
• 2,3-Xylenol,4-iodo-(8CI)
• 4-iodo-2,3-dimethyl-phenol
• 4-Jod-2,3-dimethyl-phenol
• 6-Jod-3-hydroxy-o-xylol
• CL9079
• Phenol,4-iodo-2,3-dimethyl
• 4-iodo-2,3-dimethylphenol
• AKOS026732161
• FT-0718179
• 17938-69-1
• MFCD07779031
• AS-46203
• DTXSID10600237
• SCHEMBL15054663
• CS-0153605
• Phenol, 4-iodo-2,3-dimethyl-
• DB-082489
• +Expand

• MDL： MFCD07779031
• InChIKey： LLSRHWKZLHNAMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9IO/c1-5-6(2)8(10)4-3-7(5)9/h3-4,10H,1-2H3
• SMILES： CC1=C(C)C(=CC=C1I)O

Computed Properties

• Exact Mass: 247.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 247.96981g/mol
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.61360
• PSA: 20.23000

4-iodo-2,3-dimethylphenol Security Information

4-iodo-2,3-dimethylphenol Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%